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molecular formula C7H12O2 B1343806 1-Ethylcyclobutane-1-carboxylic acid CAS No. 150864-94-1

1-Ethylcyclobutane-1-carboxylic acid

Cat. No. B1343806
CAS RN: 150864-94-1
M. Wt: 128.17 g/mol
InChI Key: XLUXAKJPHJEFKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07863312B2

Procedure details

To a solution of LDA (100 ml; 2.0 M THF solution) in THF (100 ml) was added dropwise over a period of 20 minutes under cooling with ice, a solution of cyclobutane carboxylic acid (10 g, 0.1 mol) in THF (15 ml) and the mixture was stirred at RT for 2 h. To the mixture iodoethane (15.6 g, 0.1 mol) was added dropwise and the mixture was stirred at RT overnight. To the reaction mixture was added 2N HCl and the mixture was extracted with ethyl acetate. The organic layer was washed with water and brine to afford the title compound as a light yellow oil (22.4 g), which was used in the next step without purification.
Name
LDA
Quantity
100 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
cyclobutane carboxylic acid
Quantity
10 g
Type
reactant
Reaction Step Two
Name
THF
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
iodoethane
Quantity
15.6 g
Type
reactant
Reaction Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[Li+].[CH3:2][CH:3]([N-]C(C)C)C.[CH:9]1([C:13]([OH:15])=[O:14])[CH2:12][CH2:11][CH2:10]1.ICC.Cl>C1COCC1>[CH2:2]([C:9]1([C:13]([OH:15])=[O:14])[CH2:12][CH2:11][CH2:10]1)[CH3:3] |f:0.1|

Inputs

Step One
Name
LDA
Quantity
100 mL
Type
reactant
Smiles
[Li+].CC(C)[N-]C(C)C
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
cyclobutane carboxylic acid
Quantity
10 g
Type
reactant
Smiles
C1(CCC1)C(=O)O
Name
THF
Quantity
15 mL
Type
solvent
Smiles
C1CCOC1
Step Three
Name
iodoethane
Quantity
15.6 g
Type
reactant
Smiles
ICC
Step Four
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at RT overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under cooling with ice
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with water and brine

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
C(C)C1(CCC1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 22.4 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.